Cas no 39137-27-4 (2,4-Thiazolidinedione,3-(2-propen-1-yl)-)

2,4-Thiazolidinedione,3-(2-propen-1-yl)- structure
39137-27-4 structure
Product Name:2,4-Thiazolidinedione,3-(2-propen-1-yl)-
CAS No:39137-27-4
MF:C6H7NO2S
MW:157.190280199051
CID:307579
PubChem ID:217658
Update Time:2025-04-19

2,4-Thiazolidinedione,3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione,3-(2-propen-1-yl)-
    • 3-ALLYL-THIAZOLIDINE-2,4-DIONE
    • 3-prop-2-enyl-1,3-thiazolidine-2,4-dione
    • 3-Allyl-1,3-thiazolidine-2,4-dione
    • 0-27-00-00235 (Beilstein Handbook Reference)
    • SCHEMBL1692864
    • 3-prop-2-enylthiazolidine-2,4-dione
    • 2,4-Thiazolidinedione, 3-allyl-
    • BRN 0120963
    • 3-(PROP-2-EN-1-YL)-1,3-THIAZOLIDINE-2,4-DIONE
    • AKOS000313229
    • 3-allyl-thiazolidin-2,4-dione
    • DTXSID10192384
    • CS-0116984
    • 2,4-Thiazolidinedione, 3-(2-propenyl)-
    • 3-Allylthiazolidine-2,4-dione
    • 39137-27-4
    • 3-Allyl-2,4-thiazolidinedione
    • MDL: MFCD01327214
    • Inchi: 1S/C6H7NO2S/c1-2-3-7-5(8)4-10-6(7)9/h2H,1,3-4H2
    • InChI Key: LCUIYFVDGMBHBA-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C1)=O)CC=C)=O

Computed Properties

  • Exact Mass: 157.01981
  • Monoisotopic Mass: 157.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • Density: 1.294
  • Boiling Point: 239.2°Cat760mmHg
  • Flash Point: 98.5°C
  • Refractive Index: 1.564
  • PSA: 37.38
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